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Compound of Interest

Compound Name: N-benzyl-2-hydroxypropanamide

CAS No.: 6295-31-4

Cat. No.: B3055068

Get Quote

Executive Summary: Immediate Directives
Do NOT:

Do NOT dispose of this compound down the sink or sanitary sewer. (Aquatic Toxicity Risk).

Do NOT mix with strong oxidizing agents (e.g., Nitric Acid, Perchlorates) in waste streams.

Do NOT dispose of in regular trash (Municipal Solid Waste).

DO:

Segregate as "Organic Hazardous Waste."

Label clearly with the full chemical name and hazard warnings (Irritant).

Incinerate via a licensed Treatment, Storage, and Disposal Facility (TSDF).

Chemical Profile & Hazard Identification
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To manage disposal effectively, we must first understand the physicochemical properties that

dictate the waste stream. N-benzyl-2-hydroxypropanamide (N-benzyl-lactamide) is a

secondary amide often used as a pharmaceutical intermediate.[1][2]

Property Data Operational Implication

Chemical Name
N-benzyl-2-

hydroxypropanamide

Use full name on all waste

tags.

CAS Number 6295-31-4
Primary identifier for waste

manifests.[1][2]

Molecular Formula C₁₀H₁₃NO₂
Nitrogen content requires

incineration controls (NOx).[2]

Physical State
Solid (typically white/off-white

powder)

Requires solid waste stream

unless dissolved.[1][2]

GHS Hazards
H315 (Skin Irrit.), H319 (Eye

Irrit.), H411 (Aquatic Chronic)

Must be treated as hazardous

waste.[2]

Reactivity

Stable amide bond;

incompatible with strong

oxidizers.[2]

Segregate from Oxidizing

Acids.[2]

Regulatory Framework (RCRA Compliance)
In the United States, the Resource Conservation and Recovery Act (RCRA) governs hazardous

waste.[3]

Listed Waste Status: N-benzyl-2-hydroxypropanamide is NOT a P-listed (acutely toxic) or

U-listed (toxic) waste by specific name [1].[1][2]

Characteristic Waste Status: It generally does not exhibit Ignitability (D001), Corrosivity

(D002), or Reactivity (D003) in its pure solid form.

The "Prudent Practice" Rule: Despite not being federally listed, the compound's aquatic

toxicity (H411) and bioactive nature as a drug intermediate mandate its classification as Non-
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Regulated Chemical Waste (if non-hazardous by RCRA definition) or Hazardous Waste

(state-dependent).[1]

Expert Recommendation: Treat as Hazardous Chemical Waste destined for High-

Temperature Incineration.[1] This eliminates liability associated with groundwater

contamination [2].

Step-by-Step Disposal Protocols
Scenario A: Disposal of Pure Solid Substance
Applicable for expired shelf-life reagents or solid reaction byproducts.[1][2]

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar or the original

glass container.

Transfer: Transfer the solid using a chemically resistant spatula. Avoid generating dust.[4]

Labeling: Apply a hazardous waste label.

Constituents: "N-benzyl-2-hydroxypropanamide, 95%+"

Hazard Checkbox: Check "Toxic" and "Irritant."[4]

Storage: Place in the "Solid Organic Waste" satellite accumulation area.

Scenario B: Disposal of Reaction Mixtures (Liquids)
Applicable for mother liquors or flash chromatography fractions containing the compound.

Solvent Identification: Determine the primary solvent (e.g., Dichloromethane vs. Ethyl

Acetate).

Segregation:

If Halogenated (DCM, Chloroform): Dispose in "Halogenated Organic Waste" carboy.

If Non-Halogenated (Methanol, Ethyl Acetate): Dispose in "Non-Halogenated Organic

Waste" carboy.
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pH Check: Ensure the solution is neutral (pH 6-8). If the reaction used strong acids/bases,

neutralize before adding to the solvent waste carboy to prevent exothermic reactions in the

drum [3].

Documentation: Record the estimated concentration of N-benzyl-2-hydroxypropanamide
on the waste log.

Scenario C: Contaminated Debris
Applicable for gloves, weigh boats, and paper towels.[2]

Trace vs. Bulk:

Trace Contamination: If gloves/towels are merely stained, they may often be disposed of

in "Lab Trash" (verify with local EHS).

Gross Contamination: If the debris is soaked or caked with the substance, place it in a

clear heavy-duty plastic bag, seal it, and tag it as "Hazardous Solid Debris" [4].[2]

Disposal Decision Logic (Workflow)
The following diagram illustrates the decision-making process for segregating this specific

waste stream.
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Waste Generation:
N-benzyl-2-hydroxypropanamide

Physical State?

Solid (Pure/Debris)

Powder/Crystals

Liquid (Solution)

Dissolved

Is it Debris or Chemical? Solvent Type?

Pure Chemical Gloves/Paper

Bin: Solid Organic Waste
(Incineration)

Bin: Hazardous Debris
(or Trash if Trace)

Halogenated
(e.g., DCM)

Non-Halogenated
(e.g., MeOH)

Carboy: Halogenated Waste Carboy: Non-Halogenated Waste

Click to download full resolution via product page

Figure 1: Decision tree for segregating N-benzyl-2-hydroxypropanamide waste streams

based on physical state and solvent composition.

Emergency Spill Response
In the event of a spill during the disposal process, adhere to the S.W.I.M. protocol:

Stop the spill: If safe, right the tipped container.

Warn others: Alert nearby lab personnel.
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Isolate the area: Close the fume hood sash or mark the floor area.

Minimize exposure: Don appropriate PPE.

Specific Spill Cleanup Steps:

PPE: Nitrile gloves (double gloved recommended), lab coat, safety goggles.

Solid Spill: Do not dry sweep (creates dust). Use a wet paper towel or a HEPA vacuum to

collect the powder. Place waste in a bag labeled "Spill Debris" [5].

Liquid Spill: Absorb with vermiculite or a commercial spill pad. Do not use combustible

materials (like sawdust) if the solvent is flammable.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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